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Compound of Interest

Compound Name: 2-Aminopurine nitrate

CAS No.: 51-16-1

Cat. No.: B1606165

Get Quote

Abstract & Scientific Rationale
2-Aminopurine (2-AP) is a highly fluorescent analog of adenine and guanosine, widely utilized

as a site-specific probe for nucleic acid structure and dynamics, and as a selective inhibitor of

double-stranded RNA-dependent protein kinase (PKR). While the free base is sparingly

soluble, the nitrate salt (2-AP·HNO₃) offers improved solubility but requires precise handling to

prevent precipitation and degradation.

This guide provides a validated protocol for preparing a 150 mM stock solution in water. Unlike

standard buffers (e.g., PBS) where solubility is limited (~2.5 mg/mL), utilizing sterile water with

a thermal dissolution step allows for concentrations up to 50 mg/mL. This high-concentration

stock is critical for minimizing solvent volume in downstream cellular or kinetic assays.

Critical Physicochemical Properties[1]
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Property Value Notes

Chemical Name 2-Aminopurine nitrate
Salt form for enhanced

solubility

CAS Number 51-16-1 Specific to the nitrate salt

Molecular Weight 198.14 g/mol Used for molarity calculations

Solubility (Water) ~50 mg/mL Requires heating to 95°C

Solubility (PBS) ~2.5 mg/mL
Not recommended for high-

conc.[1] stocks

314 nm In 0.1 M HCl

Extinction Coeff.[2] (

)

4.0 mM

cm
At 314 nm in 0.1 M HCl

Fluorescence Exc: 310 nm / Em: 370 nm
Highly quenched when

stacked in DNA

Materials & Equipment
Reagent: 2-Aminopurine nitrate salt (High Purity, ≥99%).[3][4]

Solvent: Nuclease-free, deionized water (Milli-Q or equivalent, 18.2 MΩ·cm).

Solvent for QC: 0.1 M Hydrochloric Acid (HCl) (Analytical Grade).

Equipment:

Analytical Balance (Precision 0.1 mg).

Vortex Mixer.

Heat Block or Water Bath set to 95°C.

UV-Vis Spectrophotometer (Quartz cuvettes).
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0.22 µm Syringe Filter (PES or Nylon).

Protocol: Preparation of 150 mM Stock Solution
Target Concentration: 150 mM Target Volume: 10 mL (Example) Mass Required:

(297 mg)

Step 1: Weighing and Solvation
Weigh 297 mg of 2-Aminopurine nitrate into a sterile 15 mL polypropylene (conical) tube.

Add 10 mL of sterile nuclease-free water.

Note: Do not use PBS or saline at this stage; salts will reduce solubility and cause

immediate precipitation.

Vortex vigorously for 30 seconds. The solution will appear cloudy/suspension.

Step 2: Thermal Dissolution (Critical)
Place the tightly capped tube into a heat block or water bath set to 95°C.

Incubate for 5–10 minutes.

Vortex every 2 minutes until the solution becomes completely clear and colorless (or faintly

yellow).

Mechanism:[5][1][6] The lattice energy of the nitrate salt is overcome by thermal energy,

allowing full hydration.

Remove from heat and allow to cool to room temperature (~25°C).

Observation: If crystals reform immediately upon cooling, the concentration may be too

high or the water quality is poor. 150 mM should remain stable at room temperature for

short periods.[2]

Step 3: Filtration and Sterilization[8]
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While the solution is still warm (but not hot, ~30-40°C), filter through a 0.22 µm PES syringe

filter into a fresh sterile tube.

Why warm? Filtration is easier and prevents micro-precipitation on the membrane.

Step 4: Quality Control (Self-Validating Step)
Do not assume the concentration is exactly 150 mM. You must verify it spectrophotometrically.

Dilution: Prepare a 1:1000 dilution of your stock in 0.1 M HCl.

Add 10 µL of Stock to 9990 µL of 0.1 M HCl.

Blanking: Blank the spectrophotometer with pure 0.1 M HCl.

Measurement: Measure Absorbance at 314 nm (

).

Calculation:

Acceptance Criteria: Calculated concentration should be

.

Step 5: Aliquoting and Storage[3]
Aliquot the stock into small volumes (e.g., 100 µL or 500 µL) in light-protective amber tubes

or wrap standard tubes in foil.

Flash freeze in liquid nitrogen (optional but recommended) or place directly into -20°C.

Stability: Stable for >6 months at -20°C.

Thawing: When retrieving an aliquot, you must heat it to 50-60°C and vortex before use to

redissolve any micro-precipitates formed during freezing.

Process Workflow (Visualization)
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Figure 1: Workflow for the preparation and validation of 2-Aminopurine nitrate stock solution.

Troubleshooting & FAQs
Q: My solution turned yellow. Is it degraded? A: A faint yellow tint is normal for concentrated

solutions (50 mg/mL). However, a dark yellow or brown color indicates oxidation. Discard and

prepare fresh.

Q: Can I use DMSO? A: Yes, 2-AP nitrate is soluble in DMSO (up to ~37 mM or 5 mg/mL), but

water is preferred for the nitrate salt to achieve higher concentrations (150 mM). DMSO is

better suited for the free base form.

Q: Why dilute in HCl for QC? A: The extinction coefficient (

) is pH-dependent. The spectral properties of 2-AP change significantly between neutral and
acidic pH. Using 0.1 M HCl standardizes the protonation state, ensuring the absorbance
reading matches the reference value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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